2-Methoxy-4-(4-t-butylphenyl)benzoic acid, 95%

• IUPAC Name: 4-(4-tert-butylphenyl)-2-methoxybenzoic acid
• InChI: InChI=1S/C18H20O3/c1-18(2,3)14-8-5-12(6-9-14)13-7-10-15(17(19)20)16(11-13)21-4/h5-11H,1-4H3,(H,19,20)
• InChI Key: WOEFBXBBUAMXKL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=CC(=C(C=C2)C(=O)O)OC
• Molecular Formula: C18H20O3
• DSSTOX Substance ID: DTXSID90690595
• Molecular Weight: 284.3 g/mol
• CAS RN: 1261923-76-5

Description

2-Methoxy-4-(4-t-butylphenyl)benzoic acid (2MBPB) is a synthetic compound with a wide range of applications in the fields of science and technology. 2MBPB has been used in various areas including synthetic organic chemistry, materials science, and biochemistry. It has been used as a key intermediate in a number of syntheses of organic molecules and as a catalyst in a range of reactions. In addition, it has been used in the production of polymers and plastics, and as a reagent in the synthesis of pharmaceuticals.

Scientific Research Applications

2-Methoxy-4-(4-t-butylphenyl)benzoic acid, 95% has been used in a variety of scientific research applications. It has been used in the synthesis of a number of organic molecules, including polymers, dyes, and pharmaceuticals. It has also been used as a catalyst in a range of reactions, including the synthesis of polymers and plastics, and in the production of materials for electronic devices. In addition, it has been used in the synthesis of pharmaceuticals and as a reagent in the synthesis of organic compounds.

Mechanism of Action

2-Methoxy-4-(4-t-butylphenyl)benzoic acid, 95% is an organic compound that acts as a catalyst in a range of reactions. It is believed to act by forming a complex with the reactants, which then undergoes a series of chemical reactions to form the desired product. The exact mechanism of action is not fully understood, but it is believed that the complex formed by 2-Methoxy-4-(4-t-butylphenyl)benzoic acid, 95% facilitates the formation of reactive intermediates, which then react with each other to form the desired product.
Biochemical and Physiological Effects
2-Methoxy-4-(4-t-butylphenyl)benzoic acid, 95% has been found to have a number of biochemical and physiological effects. It has been found to inhibit the growth of certain bacteria and fungi, and to have anti-inflammatory and anti-oxidant properties. It has also been found to have anti-allergic and anti-cancer effects, and to be effective in the treatment of certain skin conditions.

Advantages and Limitations for Lab Experiments

2-Methoxy-4-(4-t-butylphenyl)benzoic acid, 95% has a number of advantages and limitations when used in laboratory experiments. One of the main advantages is that it is relatively easy to synthesize and can be used in a variety of reactions. It is also relatively inexpensive, making it a cost-effective choice for laboratory experiments. On the other hand, it is not as stable as some other compounds, and it can be difficult to purify.

Future Directions

There are a number of potential future directions for the use of 2-Methoxy-4-(4-t-butylphenyl)benzoic acid, 95%. One of the most promising is its potential use in the synthesis of pharmaceuticals, as it has been found to have anti-allergic, anti-inflammatory, and anti-cancer effects. It could also be used in the synthesis of polymers and plastics, and as a catalyst in a range of reactions. In addition, it could be used in the production of materials for electronic devices, and as a reagent in the synthesis of organic compounds. Finally, it could be used as a key intermediate in a number of syntheses of organic molecules.

Synthesis Methods

2-Methoxy-4-(4-t-butylphenyl)benzoic acid, 95% is prepared by reacting 4-t-butylphenol with formaldehyde in the presence of an acid catalyst. The reaction is carried out in an organic solvent such as ethanol or methanol at a temperature of 70-80°C. The reaction yields a mixture of 2-Methoxy-4-(4-t-butylphenyl)benzoic acid, 95% and 4-t-butylphenol. The 2-Methoxy-4-(4-t-butylphenyl)benzoic acid, 95% can be isolated by extraction with a suitable solvent and then purified by recrystallization.